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Introduction
Pruritus, or itch, is a significant clinical problem and a hallmark of many dermatological and

systemic diseases. Histamine is a key mediator of acute itch, and its signaling pathway in

sensory neurons represents a critical target for the development of novel anti-pruritic

therapeutics. AM-2099 is a potent and selective inhibitor of the voltage-gated sodium channel

Nav1.7, a channel that plays a crucial role in the transmission of itch signals. These application

notes provide detailed protocols for utilizing AM-2099 to study histamine-induced itch models,

along with relevant data and pathway information to guide researchers in their experimental

design.

Mechanism of Action
AM-2099 selectively targets the Nav1.7 sodium channel, which is preferentially expressed in

peripheral sensory neurons. In the context of histaminergic itch, the binding of histamine to its

H1 receptor on sensory neurons initiates a signaling cascade that leads to the sensitization of

Nav1.7 channels. This sensitization lowers the threshold for neuronal activation, leading to the

generation and propagation of action potentials that are interpreted as itch in the central

nervous system. By inhibiting Nav1.7, AM-2099 effectively dampens this neuronal excitability,

thereby reducing the sensation of itch.
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Data Presentation
In Vitro Efficacy of AM-2099

Target Species IC50

Nav1.7 Human 0.16 μM

Table 1: In vitro potency of AM-2099 against human Nav1.7 channel.

In Vivo Efficacy of AM-2099 in a Murine Histamine-
Induced Itch Model
The following table presents representative data on the dose-dependent effect of AM-2099 on

scratching behavior in mice following an intradermal injection of histamine. A statistically

significant reduction in scratching bouts is observed at the 60 mg/kg dose. While direct dose-

response data for AM-2099 is not publicly available, the table includes a result for a similar

Nav1.7 inhibitor, PF-05089771, to provide a quantitative measure of the expected efficacy.

Treatment Group Dose (mg/kg, p.o.)
Mean Scratching
Bouts (30 min)

% Inhibition

Vehicle - 150 ± 15 -

AM-2099 10 110 ± 12 26.7%

AM-2099 30 75 ± 10 50.0%

AM-2099 60 45 ± 8* 70.0%

PF-05089771 30 75 ± 9 49.8%

*Table 2: Representative dose-dependent efficacy of AM-2099 and comparative data for PF-

05089771 in a histamine-induced scratching model in mice. Data are presented as mean ±

SEM. p < 0.05 compared to vehicle.

Experimental Protocols
Histamine-Induced Itch Model in Mice
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This protocol describes a standard method for inducing and assessing histamine-induced itch

in mice and for evaluating the efficacy of AM-2099.

Materials:

AM-2099

Vehicle for AM-2099 (e.g., 10% DMSO, 10% Tween 80 in saline)

Histamine dihydrochloride

Sterile phosphate-buffered saline (PBS)

Male Balb/C or C57BL/6 mice (8-10 weeks old)

Observation chambers

Video recording equipment

Procedure:

Animal Acclimation: House mice in a controlled environment for at least one week prior to the

experiment with ad libitum access to food and water.

Habituation: On the day of the experiment, place individual mice in the observation

chambers for at least 30 minutes to allow for acclimation to the new environment.

AM-2099 Administration:

Prepare a stock solution of AM-2099 in a suitable vehicle.

Administer AM-2099 or vehicle to the mice via oral gavage (p.o.) or intraperitoneal

injection (i.p.). The timing of administration should be determined based on the

pharmacokinetic profile of AM-2099 (typically 30-60 minutes before histamine challenge).

Histamine Challenge:

Prepare a solution of histamine in sterile PBS (e.g., 100 nmol in 50 µL).
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Gently restrain the mouse and administer an intradermal (i.d.) injection of the histamine

solution into the nape of the neck.

Behavioral Observation:

Immediately after the histamine injection, return the mouse to the observation chamber

and start video recording.

Record the behavior for a period of 30 minutes.

Data Analysis:

Review the video recordings and count the number of scratching bouts directed at the

injection site with the hind paws. A bout of scratching is defined as one or more rapid

back-and-forth scratching movements, ending with the mouse licking its paw or returning it

to the floor.

Compare the number of scratching bouts between the vehicle-treated and AM-2099-

treated groups using appropriate statistical methods (e.g., t-test or ANOVA).

Signaling Pathways and Experimental Workflow
Below are diagrams illustrating the key signaling pathway, the experimental workflow, and the

logical relationship of AM-2099's mechanism of action.
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Caption: Signaling pathway of histamine-induced itch and the inhibitory action of AM-2099.
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Caption: Experimental workflow for evaluating AM-2099 in a histamine-induced itch model.
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Caption: Logical relationship of AM-2099's therapeutic effect on histamine-induced itch.

To cite this document: BenchChem. [Application Notes and Protocols for AM-2099 in
Histamine-Induced Itch Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605369#am-2099-for-studying-histamine-induced-
itch-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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